Cas no 1806983-47-0 (4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-methoxypyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-methoxypyridine
• CAS No: 1806983-47-0
• MF: C₈H₇ClF₂INO
• MW: 333.5015604496
• CID: 4891318
• Update Time: 2025-11-07

4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-methoxypyridine

• Inchi： 1S/C8H7ClF2INO/c1-14-8-6(7(10)11)4(3-9)2-5(12)13-8/h2,7H,3H2,1H3
• InChI Key： PJVHDGZJTFJQMT-UHFFFAOYSA-N
• SMILES： IC1=CC(CCl)=C(C(F)F)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-methoxypyridine

Introduction to 4-(Chloromethyl)-3-(difluoromethyl)-6-iodo-2-methoxypyridine (CAS No. 1806983-47-0)

4-(Chloromethyl)-3-()-6-iodo-2-methoxypyridine, with the CAS number 1806983-47-0, is a highly versatile intermediate in the field of pharmaceutical chemistry. This compound has garnered significant attention due to its unique structural features and potential applications in the synthesis of bioactive molecules. The presence of multiple functional groups, including a chloromethyl moiety, a difluoromethyl group, an iodo substituent, and a methoxy group on a pyridine backbone, makes it an attractive building block for the development of novel therapeutic agents.

The compound's structure imparts distinct chemical properties that facilitate its use in various synthetic transformations. The chloromethyl group, for instance, is known for its reactivity in nucleophilic addition reactions, enabling the formation of carbon-carbon bonds. This feature is particularly valuable in constructing complex molecular architectures. On the other hand, the difluoromethyl group is often incorporated into drug candidates due to its ability to modulate metabolic stability and binding affinity. The iodo substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in medicinal chemistry.

The methoxy group not only influences the electronic properties of the pyridine ring but also serves as a site for further derivatization. These structural attributes make 4-(chloromethyl)-3-(-2- a valuable scaffold for designing molecules with tailored biological activities. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, which are crucial targets in oncology and inflammatory diseases.

In recent years, there has been growing interest in developing small molecule inhibitors targeting protein kinases due to their therapeutic potential. Kinases play a pivotal role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. The pyridine-based scaffold of 4-(chloromethyl)-3-(-2-, with its multiple functional groups, offers a unique platform for designing potent and selective kinase inhibitors.

A notable example of its application is in the development of inhibitors for tyrosine kinases, which are overactive in many cancer types. By leveraging the reactivity of the chloromethyl, difluoromethyl, and < stron giodo stron g > groups, researchers have been able to design molecules that bind tightly to the active sites of these kinases. Such inhibitors can disrupt signaling pathways that promote tumor growth and survival. Preliminary studies have shown promising results in vitro, demonstrating high affinity and selectivity for target kinases.

Beyond kinase inhibition, 4-(< strong chloromethyl strong >)-3-(< strong difluoromethyl strong >)-6-< strong iodo strong >>-2-< strong methoxypyridine strong >) has also been explored as a precursor for other therapeutic agents. Its structural features make it suitable for generating compounds with anti-inflammatory, antiviral, and antimicrobial properties. For instance, derivatives of this compound have shown potential in modulating immune responses by targeting specific enzymes involved in inflammation.

The synthesis of 4-(< strong chloromethyl strong >)-3-(< strong difluoromethyl strong >)-6-< strong iodo strong >>-2-< strong methoxypyridine stron g >) involves multi-step organic transformations that highlight its synthetic utility. The introduction of each functional group requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations, are often employed to achieve the desired molecular architecture.

The pharmaceutical industry continues to invest heavily in discovering new active ingredients derived from heterocyclic compounds like pyridines. The versatility of 4-(< stron g chloromethyl stron g >)-3-(< stron gdifluoromethyl stron gdifluoromethyl])-6-< stron gi od o > stron gi od o >)-2-< stron gmethoxypyridine stron gmethoxypyridine > underscores its importance as a synthetic intermediate. As research progresses, new applications and derivatives are likely to emerge, further solidifying its role in drug discovery.

In conclusion, 4-(< stron g chloromethyl stron g >)-3-(< stron gdifluoromethyl stron gdifluoromethyl])-6-< stron gi od o > stron gi od o >)-2-< stron gmethoxypyridine stron gmethoxypyridine > (CAS No. 1806983-47-0) is a multifunctional compound with significant potential in pharmaceutical chemistry. Its unique structural features enable its use in the synthesis of bioactive molecules targeting various diseases. With ongoing research and development efforts, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutics.